molecular formula C14H11ClN4O3S B269956 N-(2-chlorophenyl)-2-{[5-(5-methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

N-(2-chlorophenyl)-2-{[5-(5-methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

Cat. No. B269956
M. Wt: 350.8 g/mol
InChI Key: JTZFJKVFMTYLRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-chlorophenyl)-2-{[5-(5-methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound is also known as CMOSA and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of CMOSA is not fully understood. However, it has been suggested that the compound may exert its pharmacological effects through the modulation of GABAergic neurotransmission. CMOSA has been found to increase the release of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
CMOSA has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation. The compound has also been found to reduce the levels of oxidative stress markers such as malondialdehyde and increase the levels of antioxidant enzymes such as superoxide dismutase.

Advantages and Limitations for Lab Experiments

One of the advantages of using CMOSA in lab experiments is its relatively low toxicity. The compound has been found to have a low acute toxicity and does not exhibit significant adverse effects in animal models. However, one of the limitations of using CMOSA is its relatively low solubility in water, which may limit its use in certain experimental protocols.

Future Directions

There are several future directions for the study of CMOSA. One potential direction is the investigation of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another potential direction is the study of its effects on the immune system and its potential use in the treatment of autoimmune diseases. Additionally, further studies are needed to fully understand the mechanism of action of CMOSA and its potential therapeutic applications.
Conclusion:
In conclusion, CMOSA is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. The compound has been synthesized using various methods and has been studied for its anti-inflammatory, analgesic, and anticonvulsant activities. CMOSA has also been investigated for its potential use in the treatment of neurodegenerative diseases and autoimmune diseases. While the compound has several advantages for lab experiments, its low solubility in water may limit its use in certain experimental protocols. Further studies are needed to fully understand the mechanism of action of CMOSA and its potential therapeutic applications.

Synthesis Methods

CMOSA can be synthesized using various methods. One of the most common methods is the reaction of 2-chloroacetamide with 5-(5-methyl-3-isoxazolyl)-1,3,4-oxadiazole-2-thiol in the presence of a base such as potassium carbonate. The reaction yields CMOSA as a white solid with a yield of approximately 75%.

Scientific Research Applications

CMOSA has been studied for its potential pharmacological properties. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant activities in animal models. The compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.

properties

Product Name

N-(2-chlorophenyl)-2-{[5-(5-methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

Molecular Formula

C14H11ClN4O3S

Molecular Weight

350.8 g/mol

IUPAC Name

N-(2-chlorophenyl)-2-[[5-(5-methyl-1,2-oxazol-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide

InChI

InChI=1S/C14H11ClN4O3S/c1-8-6-11(19-22-8)13-17-18-14(21-13)23-7-12(20)16-10-5-3-2-4-9(10)15/h2-6H,7H2,1H3,(H,16,20)

InChI Key

JTZFJKVFMTYLRK-UHFFFAOYSA-N

SMILES

CC1=CC(=NO1)C2=NN=C(O2)SCC(=O)NC3=CC=CC=C3Cl

Canonical SMILES

CC1=CC(=NO1)C2=NN=C(O2)SCC(=O)NC3=CC=CC=C3Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.